Cas no 23363-64-6 (2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one)

• Product Name: 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one
• CAS No: 23363-64-6
• MF: C₁₈H₁₅ClO₇
• MW: 378.760504961014
• MDL: MFCD32174337
• CID: 277199
• PubChem ID: 5281606
• Update Time: 2025-07-23

2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-
• 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxychromen-4-one
• 2-(3-Chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one
• 3'-Chloro-2',5-dihydroxy-3,7,8-trimethoxyflavone
• Flavone, 3'-chloro-2',5-dihydroxy-3,7,8-trimethoxy-
• JLSQXYITDXJTKL-UHFFFAOYSA-N
• Chlorflavonin
• 4H-1-Benzopyran-4-one, 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-
• AKOS017096639
• EN300-24196048
• 2-(3-Chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one #
• 23363-64-6
• SCHEMBL3803000
• DTXSID80177921
• 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-1-benzopyran-4-one
• 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3, 7, 8-trimethoxychromen-4-one
• Q27106149
• CHEBI:3613
• 3'-chloro-5,2'-dihydroxy-3,7,8-trimethoxyflavone
• LMPK12113075
• C10027
• Chloroflavonin
• 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one

• MDL： MFCD32174337
• Inchi： 1S/C18H15ClO7/c1-23-11-7-10(20)12-14(22)18(25-3)15(26-17(12)16(11)24-2)8-5-4-6-9(19)13(8)21/h4-7,20-21H,1-3H3
• InChI Key： JLSQXYITDXJTKL-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C2OC(=C(C(C2=C(O)C=1)=O)OC)C1C(O)=C(Cl)C=CC=1

Computed Properties

• Exact Mass: 378.05065
• Monoisotopic Mass: 378.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.52
• Boiling Point: 612.7°Cat760mmHg
• Flash Point: 324.3°C
• Refractive Index: 1.661
• PSA: 94.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids

Additional information on 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one

Comprehensive Analysis of 2-(3-Chloro-2-Hydroxyphenyl)-5-Hydroxy-3,7,8-Trimethoxy-4H-Chromen-4-One (CAS No. 23363-64-6)

The compound 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one (CAS No. 23363-64-6) is a structurally unique flavonoid derivative that has garnered significant attention in recent years due to its potential applications in pharmaceuticals and nutraceuticals. With the growing interest in natural products and bioactive compounds, this molecule stands out for its intriguing chemical properties and biological activities. Researchers and industry professionals are increasingly exploring its synthesis pathways, pharmacological effects, and mechanisms of action, making it a hot topic in both academic and industrial circles.

One of the most compelling aspects of 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one is its antioxidant capacity. In an era where oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions are on the rise, the demand for effective free radical scavengers has never been higher. Preliminary studies suggest that this compound may exhibit superior radical quenching activity compared to some well-known antioxidants, positioning it as a promising candidate for further development in functional foods and dietary supplements.

The structural complexity of this molecule, characterized by its chlorinated phenyl ring and multiple methoxy groups, presents both challenges and opportunities for medicinal chemistry research. Current trends in drug discovery emphasize the importance of such polyfunctional molecules in targeting multiple pathways simultaneously. This aligns perfectly with the modern paradigm of multi-target therapeutics, particularly in addressing complex diseases like metabolic syndrome and chronic inflammation.

From a synthetic chemistry perspective, the preparation of 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one involves fascinating organic transformations that are currently being optimized for better yield and purity. Recent advancements in green chemistry approaches have led to more sustainable methods for its production, addressing the growing concern about environmental impact in chemical manufacturing. These developments are particularly relevant as the industry moves toward eco-friendly synthesis protocols.

The spectroscopic characterization of this compound, including its NMR fingerprint and mass spectral data, has been thoroughly documented, providing valuable references for quality control in industrial applications. This is especially important given the increasing demand for standardized botanical extracts in the cosmeceutical and nutraceutical markets. The compound's UV absorption profile also makes it interesting for potential applications in sunscreen formulations and other photoprotective products.

Emerging research suggests potential enzyme modulation properties of 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one, particularly in relation to key metabolic enzymes. This has sparked interest in its possible role in metabolic health management, a field that has seen exponential growth due to the global rise in diabetes and obesity-related conditions. While clinical studies are still in early stages, the preliminary data warrant further investigation into its therapeutic potential.

The stability profile of this compound under various storage conditions and pH ranges has been extensively studied, providing crucial information for formulation scientists. This knowledge is particularly valuable for developing oral dosage forms or topical applications, where compound integrity must be maintained throughout the product's shelf life. These studies contribute to the growing body of knowledge about flavonoid stabilization techniques in pharmaceutical development.

In the context of structure-activity relationships, the presence of both hydroxyl and methoxy groups in 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one creates an interesting pharmacophore that may explain its diverse biological activities. This structural feature is currently being explored through computational chemistry approaches, including molecular docking studies, to better understand its interactions with various biological targets.

The compound's potential in cosmetic applications is another area of active research, particularly in relation to skin brightening and anti-aging effects. With consumers increasingly seeking natural alternatives to synthetic cosmetic ingredients, plant-derived actives like this flavonoid derivative are gaining traction in the beauty industry. Its tyrosinase inhibitory activity suggests possible applications in hyperpigmentation treatment formulations.

From a regulatory standpoint, the safety profile of 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one is currently being evaluated to meet the stringent requirements of various health authorities. This process is crucial for its potential adoption in consumer health products and represents an important step toward commercialization. The outcomes of these evaluations will significantly influence its future applications in health and wellness products.

Looking ahead, the scientific community anticipates more discoveries about this fascinating compound as research continues to unravel its full potential. With its unique combination of chemical properties and biological activities, 2-(3-chloro-2-hydroxyphenyl)-5-hydroxy-3,7,8-trimethoxy-4H-chromen-4-one represents an exciting frontier in the exploration of bioactive natural products and their applications in improving human health and well-being.